Cas no 62865-36-5 (Diclomezin)

• Product Name: Diclomezin
• CAS No: 62865-36-5
• MF: C₁₁H₈Cl₂N₂O
• MW: 255.10002040863
• CID: 506819
• PubChem ID: 329754178
• Update Time: 2025-06-30

Diclomezin Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,6-(3,5-dichloro-4-methylphenyl)-
• 3-(3,5-dichloro-4-methylphenyl)-1H-pyridazin-6-one
• Diclomezine
• 3(2H)-Pyridazinone,6-(3,5-dichloro-4-methylphenyl)
• 6-(3,5-dichloro-4-methyl-phenyl)-2H-pyridazin-3-one
• 6-(3,5-dichloro-4-methylphenyl)-3(2H)pyridazinone
• 6-(3,5-dichloro-4-methylphenyl)-3(2H)-pyridazinone
• 6-(3,5-dichloro-4-methylphenyl)-3-pyridazone
• 6-(3,5-dichloro-4-methylphenyl)pyridazin-3(
• 6-(3,5-dichloro-p-tolyl)pyridazin-3(2H)-one
• Diclomezine [ISO]
• F-850
• Monguard
• SF-7531
• DTXSID0058146
• NS00022575
• 6-(3,5-dichloro-4-methylphenyl)pyridazin-3(2H)-one
• BRN 0884391
• CHEBI:81759
• 3(2H)-Pyridazinone, 6-(3,5-dichloro-4-methylphenyl)-
• Diclomezine 100 microg/mL in Acetone
• UNII-UNB23N8AVX
• 62865-36-5
• Q19278175
• SCHEMBL21550
• Diclomezin
• C18458
• Diclomezine, PESTANAL(R), analytical standard
• UNB23N8AVX

• MDL： MFCD00274590
• Inchi： 1S/C11H8Cl2N2O/c1-6-8(12)4-7(5-9(6)13)10-2-3-11(16)15-14-10/h2-5H,1H3,(H,15,16)
• InChI Key： UWQMKVBQKFHLCE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C)Cl)C1C=CC(NN=1)=O

Computed Properties

• Exact Mass: 254.00100
• Monoisotopic Mass: 254.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5A^2
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 2.9

Experimental Properties

• Color/Form: White or light yellow crystalline powder
• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 251.5 ºC
• Refractive Index: 1.5500 (estimate)
• Solubility: Almost insoluble (0.033 g/l) (25 º C),
• PSA: 45.75000
• LogP: 3.05210
• Solubility: Almost insoluble in water, slightly soluble in alcohols and methanol

Diclomezin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H331
• Warning Statement： P261-P311
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 23
• Safety Instruction： 45
• RTECS：UR6196000
• Hazardous Material Identification：
• Storage Condition：0-6°C

Additional information on Diclomezin

Professional Introduction to Diclomezin (CAS No: 62865-36-5)

Diclomezin, a compound with the chemical name 2-(2,6-dichlorobenzyl)-4-methyl-1H-imidazo[1,5-a][1,4]benzodiazepine, is a synthetic molecule that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 62865-36-5, this compound has been extensively studied for its potential therapeutic applications, particularly in the management of gastrointestinal disorders and pain relief. The molecular structure of Diclomezin incorporates several key functional groups that contribute to its pharmacological properties, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

The chemical composition of Diclomezin is characterized by a benzodiazepine core, which is a well-known class of compounds with diverse biological activities. The presence of chlorine atoms at the 2 and 6 positions on the benzyl group enhances the compound's lipophilicity and binding affinity to specific biological targets. This structural feature has been exploited in various drug design strategies to improve pharmacokinetic profiles and therapeutic efficacy. Recent studies have highlighted the importance of optimizing the substitution pattern on the benzodiazepine scaffold to achieve desired pharmacological effects while minimizing side effects.

In recent years, Diclomezin has been investigated for its potential role in modulating central nervous system (CNS) activity. Research indicates that this compound may interact with serotonin and dopamine receptors, which are involved in pain perception and emotional regulation. The ability to modulate these pathways makes Diclomezin a promising candidate for the treatment of chronic pain conditions, such as neuropathic pain and fibromyalgia. Furthermore, preclinical studies have suggested that Diclomezin may exhibit anti-anxiety effects, potentially making it useful in combination therapies for conditions like generalized anxiety disorder.

The synthesis of Diclomezin involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps in the synthesis include condensation reactions, cyclization, and functional group transformations. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency and selectivity of these transformations. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows researchers to meticulously monitor reaction progress and verify the structural integrity of the final product.

One of the most compelling aspects of Diclomezin research is its potential in combination with other therapeutic agents. Studies have demonstrated that when co-administered with nonsteroidal anti-inflammatory drugs (NSAIDs), Diclomezin may enhance pain relief while reducing gastrointestinal side effects associated with NSAID monotherapy. This synergistic effect could lead to more effective treatment strategies for patients suffering from inflammatory conditions. Additionally, preliminary data suggest that Diclomezin might interact with opioid receptors, offering an alternative or adjunctive approach to opioid-based pain management.

Efficacy studies conducted in animal models have provided valuable insights into the pharmacological profile of Diclomezin. These studies have shown that Diclomezin exhibits dose-dependent analgesic effects without significant sedation or motor impairment at therapeutic doses. This profile is particularly attractive for patients who require long-term pain management but are concerned about cognitive or functional side effects associated with other analgesics. Further investigation into the mechanisms underlying these effects is warranted to fully understand the therapeutic potential of Diclomezin.

The safety profile of Diclomezin has also been a focus of recent research efforts. Acute toxicity studies have revealed that Diclomezin is well-tolerated at doses several times higher than those required for therapeutic effects. This suggests a favorable safety margin for clinical use. However, chronic toxicity assessments are still ongoing to fully evaluate long-term risks associated with repeated administration. Pharmacokinetic studies have shown that Diclomezin exhibits moderate bioavailability and prolonged half-life, which could facilitate once-daily dosing regimens if further developed for clinical use.

Regulatory considerations play a crucial role in advancing Diclomezin towards clinical application. Compliance with Good Manufacturing Practices (GMP) is essential to ensure consistent quality and purity of the drug substance. Additionally, preclinical data must be meticulously compiled and submitted to regulatory agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA) for review before human trials can commence. Collaborative efforts between academic researchers and pharmaceutical companies are vital to navigate these regulatory pathways efficiently.

The future directions of Diclomezin research are multifaceted, encompassing both basic science investigations and translational studies aimed at clinical translation. Advanced computational modeling techniques are being employed to predict binding affinities and identify potential drug-drug interactions involving Diclomezin. These computational approaches can accelerate drug discovery by prioritizing promising candidates for experimental validation. Moreover, exploring novel formulations, such as sustained-release or targeted delivery systems, could enhance therapeutic outcomes by optimizing drug release profiles.

In conclusion, Diclomezin (CAS No: 62865-36-5) represents a significant advancement in pharmaceutical research due to its multifaceted pharmacological properties and potential therapeutic applications. The compound's unique molecular structure allows it to interact with key neurotransmitter systems involved in pain perception and emotional regulation, making it a versatile candidate for treating various conditions ranging from chronic pain to anxiety disorders. As research continues to uncover new insights into its mechanisms of action and optimize its synthetic pathways, Diclomezin holds promise as a future therapeutic agent with broad clinical relevance.